Cas no 904313-56-0 (4-amino-5-chloro-6-hydroxypyridine-2-carboxylic acid)

• Product Name: 4-amino-5-chloro-6-hydroxypyridine-2-carboxylic acid
• CAS No: 904313-56-0
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 1951789
• PubChem ID: 129925157
• Update Time: 2025-09-21

4-amino-5-chloro-6-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-amino-5-chloro-1,6-dihydro-6-oxo-
• 4-amino-5-chloro-6-hydroxypyridine-2-carboxylic acid
• 4-amino-5-chloro-6-hydroxypyridine-2-carboxylicacid
• 904313-56-0
• Z1262528000
• 4-Amino-5-chloro-6-oxo-1H-pyridine-2-carboxylic acid
• EN300-1706108

• Inchi： 1S/C6H5ClN2O3/c7-4-2(8)1-3(6(11)12)9-5(4)10/h1H,(H,11,12)(H3,8,9,10)
• InChI Key： GMDDDCSGHHZKSU-UHFFFAOYSA-N
• SMILES： ClC1C(NC(C(=O)O)=CC=1N)=O

Computed Properties

• Exact Mass: 187.9988697Da
• Monoisotopic Mass: 187.9988697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 92.4Ų